Ethyl (1S,2R)-2-(4-Fluorobenzylamino)cyclopentanecarboxylate

• IUPAC Name: ethyl (1S,2R)-2-[(4-fluorophenyl)methylamino]cyclopentane-1-carboxylate
• InChI: InChI=1S/C15H20FNO2/c1-2-19-15(18)13-4-3-5-14(13)17-10-11-6-8-12(16)9-7-11/h6-9,13-14,17H,2-5,10H2,1H3/t13-,14+/m0/s1
• InChI Key: JJZRERDJXSZNIT-UONOGXRCSA-N
• Canonical SMILES: CCOC(=O)C1CCCC1NCC2=CC=C(C=C2)F
• Isomeric SMILES: CCOC(=O)[C@H]1CCC[C@H]1NCC2=CC=C(C=C2)F
• Molecular Formula: C15H20FNO2
• Molecular Weight: 265.32 g/mol

Description

Ethyl (1S,2R)-2-(4-Fluorobenzylamino)cyclopentanecarboxylate, also known as EFCC, is a synthetic compound that has been widely studied in the field of medicinal chemistry. EFCC is a cyclopentanecarboxylate derivative that has shown promising results in the treatment of various diseases, including cancer, inflammation, and diabetes.

Scientific Research Applications

Synthesis and Chemical Properties

Efficient Synthesis and Derivatives :Ethyl (1S,2R)-2-(4-Fluorobenzylamino)cyclopentanecarboxylate is a compound involved in the synthesis of various derivatives, specifically enantiomerically pure forms of 2-aminocyclopentanecarboxylic acid ethyl ester. This compound serves as a synthetic intermediate necessary for the preparation of potent inhibitors, such as HCV NS5B polymerase inhibitors. The synthesis employs mandelic acid as a resolving agent and is optimized to avoid chromatographic purifications, making it suitable for large-scale applications. The process allows the straightforward conversion of this compound to its enantiomerically pure forms and corresponding Boc and Cbz derivatives (Dragovich et al., 2008).

Ring Expansion Reactions :In a study exploring the ring expansion reactions of five-membered carbocyclic compounds, Ethyl (1S,2R)-2-(4-Fluorobenzylamino)cyclopentanecarboxylate demonstrated the ability to undergo notable transformations. The treatment of a related compound, Ethyl 2-oxo-1-(2-oxopropyl)-1-cyclopentanecarboxylate, with specific reagents led to the formation of unique ring expansion products, showcasing the potential of this compound class in synthetic organic chemistry (Tsuzuki et al., 1977).

Photocyclization and Photoreactions

Novel Biradical Cyclization :Research on 2-dialylaminoethyl 3-benzoylacrylates, which are structurally similar to Ethyl (1S,2R)-2-(4-Fluorobenzylamino)cyclopentanecarboxylate, has revealed that upon irradiation, these compounds undergo photocyclization via remote-proton transfer. This process is indicative of the compound's potential in photochemical applications and the study of novel photocyclization pathways (Hasegawa et al., 1993).

[2+2]Photocycloaddition in Crystalline State :Another study demonstrated the efficient [2+2]photocycloaddition of 2-(dibenzylamino)ethyl 3-benzoylacrylate in its crystalline state, resulting in the formation of a head-to-tail dimer. This reaction's efficiency is influenced by weak intermolecular interactions, particularly CH/π interactions between aliphatic and aromatic C–H bonds and benzene rings. This finding highlights the compound's role in solid-state photochemistry and the significance of molecular orientation and intermolecular interactions in photocyclization reactions (Hasegawa et al., 2001).